Cas no 1369141-54-7 (4-(1-benzylpyrrolidin-2-yl)piperidine)

• Product Name: 4-(1-benzylpyrrolidin-2-yl)piperidine
• CAS No: 1369141-54-7
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 6411420
• PubChem ID: 82385405
• Update Time: 2025-06-28

4-(1-benzylpyrrolidin-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzylpyrrolidin-2-yl)piperidine
• EN300-1863165
• 1369141-54-7

• Inchi： 1S/C16H24N2/c1-2-5-14(6-3-1)13-18-12-4-7-16(18)15-8-10-17-11-9-15/h1-3,5-6,15-17H,4,7-13H2
• InChI Key： OLCFMFDATJAITK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC1C1CCNCC1

Computed Properties

• Exact Mass: 244.193948774g/mol
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-(1-benzylpyrrolidin-2-yl)piperidine

4-(1-Benzylpyrrolidin-2-yl)piperidine (CAS No. 1369141-54-7): A Promising Molecule in Drug Discovery and Pharmacological Research

4-(1-Benzylpyrrolidin-2-yl)piperidine, a synthetic compound with the CAS No. 1369141-54-7, has emerged as a significant molecule in the field of pharmacological research and drug development. This organic compound features a unique structural framework combining a piperidine ring with a pyrrolidin-2-yl group substituted by a benzyl moiety. Recent studies have highlighted its potential applications in neurological disorders, inflammatory diseases, and metabolic syndrome, making it a focal point for drug discovery and targeted therapy strategies.

The molecular structure of 4-(1-Benzylpyrrolidin-2-yl)piperidine is characterized by a pyrrolidine ring fused to a piperidine ring, with the benzyl group extending from the pyrrolidin-2-yl substituent. This structural feature allows for versatile pharmacophore interactions, enabling the molecule to modulate multiple biological targets. Recent computational studies have demonstrated its ability to bind to serotonin receptors and histamine receptors, suggesting potential roles in neurotransmitter regulation and <

Recent advancements in drug discovery have underscored the importance of 4-(1-Benzylpyrrolidin-2-yl)piperidine as a lead compound for the development of targeted therapies. A 2023 study published in Journal of Medicinal Chemistry explored its antagonistic activity against 5-HT2A receptors, which are implicated in psychiatric disorders such as schizophrenia and major depressive disorder. The compound's ability to selectively modulate these receptors without affecting other serotonin receptor subtypes highlights its potential as a selective antagonist in central nervous system disorders.

In the realm of inflammatory diseases, 4-(1-Benzylpyrrolidin-2-yl)piperidine has shown promising anti-inflammatory properties. Research published in Pharmacological Reports (2024) revealed its capacity to inhibit pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages. This effect is attributed to its interaction with cytosolic phospholipase A2 (cPLA2), a key enzyme in arachidonic acid metabolism. These findings suggest its potential application in chronic inflammatory conditions such as arthritis and asthma.

The synthetic accessibility of 4-(1-Benzylpyrrolidin-2-yl)piperidine has also been a focus of recent organic chemistry studies. A 2023 paper in Organic & Biomolecular Chemistry described an efficient asymmetric synthesis route involving Strecker synthesis and Wolff-Kishner reduction to construct the pyrrolidine ring. This methodology not only enhances the scalability of the compound but also allows for the introduction of functional groups for further drug optimization and structure-activity relationship (SAR) analysis.

From a pharmacokinetic perspective, 4-(1-Benzylpyrrolidin-2-yl)piperidine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. A 2024 study in Drug Metabolism and Disposition reported its high bioavailability following oral administration, attributed to its lipophilic nature and low plasma protein binding. These properties make it a suitable candidate for oral formulation development, which is critical for clinical translation and patient compliance.

Looking ahead, the therapeutic potential of 4-(1-Benzylpyrrolidin-2-yl)piperidine is likely to expand with ongoing preclinical research and clinical trials. Its unique molecular scaffold and pharmacological profile position it as a versatile platform for drug design and targeted therapy. As research continues to uncover its molecular mechanisms and biological effects, the compound is expected to play a significant role in the development of novel therapeutics for a range of human diseases and health conditions.

In conclusion, 4-(1-Benzylpyrrolidin-2-yl)piperidine represents a promising lead compound with diverse pharmacological applications. Its structural versatility, target-specific interactions, and favorable ADME properties make it a valuable asset in the field of drug discovery and pharmaceutical development. As research advances, this compound is poised to contribute significantly to the treatment of neurological disorders, inflammatory diseases, and other complex health conditions.